Cas no 1367949-86-7 (1-(4-(Trifluoromethyl)-1H-pyrrol-2-yl)ethan-1-one)

• Product Name: 1-(4-(Trifluoromethyl)-1H-pyrrol-2-yl)ethan-1-one
• CAS No: 1367949-86-7
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 5738125
• PubChem ID: 59431380
• Update Time: 2023-11-10

1-(4-(Trifluoromethyl)-1H-pyrrol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1367949-86-7
• 1-(4-(Trifluoromethyl)-1H-pyrrol-2-yl)ethan-1-one

• Inchi： 1S/C7H6F3NO/c1-4(12)6-2-5(3-11-6)7(8,9)10/h2-3,11H,1H3
• InChI Key： MIEWYJPREULWIO-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C)=O)=C1)(F)F

Computed Properties

• Exact Mass: 177.04014830g/mol
• Monoisotopic Mass: 177.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.9Ų